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Compound of Interest

Compound Name: Disodium 5'--inosinate

Cat. No.: B8276402

A Toxicological and Safety Evaluation of
Disodium 5'-inosinate (E631)

An In-depth Technical Guide for Researchers and Scientists

Disodium 5'-inosinate, also known as IMP or E631, is the disodium salt of inosinic acid, a
naturally occurring nucleotide.[1][2] It is widely utilized in the food industry as a flavor enhancer,
often in synergy with monosodium glutamate (MSG), to impart the savory taste known as
umami.[3] Found naturally in meat and fish, commercial production is typically achieved
through the bacterial fermentation of sugars.[1][3] This guide provides a comprehensive
overview of the toxicological studies and safety evaluations conducted on Disodium 5'-
inosinate, intended for an audience of researchers, scientists, and drug development
professionals.

Metabolism and Pharmacokinetics

Disodium 5'-inosinate is a purine nucleotide and is metabolized through the well-established
purine metabolism pathway.[4] Following oral administration in rats, radioactivity from labeled
Disodium 5'-inosinate peaked in the plasma between 30 minutes and 2 hours and was largely
cleared within 24 hours.[4] The primary route of excretion is via the urine (approximately 70%),
with a smaller portion excreted in the feces.[4]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b8276402?utm_src=pdf-interest
https://proe.info/en/additives/e631
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-167.pdf
https://en.wikipedia.org/wiki/Disodium_inosinate
https://proe.info/en/additives/e631
https://en.wikipedia.org/wiki/Disodium_inosinate
https://www.inchem.org/documents/jecfa/jecmono/v32je06.htm
https://www.inchem.org/documents/jecfa/jecmono/v32je06.htm
https://www.inchem.org/documents/jecfa/jecmono/v32je06.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8276402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In the body, inosinic acid is a central intermediate in the biosynthesis of purine nucleotides.[4]
[5] Ingested Disodium 5'-inosinate is broken down into inosine, then hypoxanthine, which is
subsequently oxidized to xanthine and finally to uric acid.[4] In humans and other primates, uric
acid is the main end product of purine metabolism.[4] Most other mammals possess the
enzyme uricase, which further oxidizes uric acid to allantoin.[4] Studies in humans have
confirmed that uric acid is the major endpoint of Disodium 5'-inosinate metabolism, with about
two-thirds appearing in the urine.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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